Cas no 261704-36-3 (1-(1,3-Dithiolan-2-yl)-2-naphthol)

• Product Name: 1-(1,3-Dithiolan-2-yl)-2-naphthol
• CAS No: 261704-36-3
• MF: C₁₃H₁₂OS₂
• MW: 248.363780975342
• CID: 247367
• PubChem ID: 2798987
• Update Time: 2025-04-19

1-(1,3-Dithiolan-2-yl)-2-naphthol Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol,1-(1,3-dithiolan-2-yl)-
• 1-(1,3-dithiolan-2-yl)naphthalen-2-ol
• 1-(1,3-dithiolan-2-yl)-2-naphthalenol
• 1-(1,3-Dithiolan-2-Yl)-2-Naphthol
• A818236
• 261704-36-3
• DTXSID70384041
• MFCD00728550
• 1-(1, 3-dithiolan-2-yl)naphthalen-2-ol
• 2-Naphthalenol, 1-(1,3-dithiolan-2-yl)-
• FT-0644151
• 1-(1,3-Dithiolan-2-yl)-2-naphthol

• Inchi： 1S/C13H12OS2/c14-11-6-5-9-3-1-2-4-10(9)12(11)13-15-7-8-16-13/h1-6,13-14H,7-8H2
• InChI Key： NPUDWXFFNTZTMS-UHFFFAOYSA-N
• SMILES： S1CCSC1C1=C(C=CC2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 248.03300
• Monoisotopic Mass: 248.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.346
• Boiling Point: 400.4°C at 760 mmHg
• Flash Point: 194.5°C
• Refractive Index: 1.739
• PSA: 70.83000
• LogP: 4.02400